![molecular formula C16H14BrN3 B5637307 6-bromo-N-(3,4-dimethylphenyl)-4-quinazolinamine](/img/structure/B5637307.png)
6-bromo-N-(3,4-dimethylphenyl)-4-quinazolinamine
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Description
Synthesis Analysis
The synthesis of quinazoline derivatives often involves condensation reactions, cyclization, and substitutions. For instance, a series of 6-bromo-2,3-disubstituted-4(3H)-quinazolinones has been synthesized by condensing 6-bromo-2-substituted-benzoxazin-4-one with various reagents, showcasing the versatility of quinazoline synthesis methods (Dinakaran, Selvam, Declercq, & Sridhar, 2003). Similarly, multicomponent domino reactions have been employed for the assembly of quinazoline derivatives, highlighting the efficiency of such methods (Xu et al., 2016).
Molecular Structure Analysis
The molecular structure of quinazoline derivatives is characterized by the quinazoline core, with various substitutions influencing the compound's properties. For example, DFT calculations and X-ray crystallography have been used to elucidate the structure of related compounds, providing insight into their conformation and electronic properties (Liu et al., 2022).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems. Quinazolinamines have been studied for their potential biological activities, but without specific information on “6-bromo-N-(3,4-dimethylphenyl)-4-quinazolinamine”, it’s difficult to provide a detailed mechanism of action .
Safety and Hazards
properties
IUPAC Name |
6-bromo-N-(3,4-dimethylphenyl)quinazolin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrN3/c1-10-3-5-13(7-11(10)2)20-16-14-8-12(17)4-6-15(14)18-9-19-16/h3-9H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UADFNUOWWWDCHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=NC=NC3=C2C=C(C=C3)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-N-(3,4-dimethylphenyl)quinazolin-4-amine |
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